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Compound of Interest

Compound Name: PPTN hydrochloride

Cat. No.: B1460234 Get Quote

For researchers and scientists in the fast-paced world of drug development, ensuring

laboratory safety and proper chemical handling is paramount. This guide provides essential,

step-by-step procedures for the safe disposal of PPTN hydrochloride, a potent and selective

P2Y14 antagonist. Adherence to these guidelines will help maintain a safe laboratory

environment and ensure compliance with regulatory standards.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of PPTN hydrochloride is

the first step toward safe handling and disposal. This data is crucial for assessing potential

hazards and determining the appropriate disposal route.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1460234?utm_src=pdf-interest
https://www.benchchem.com/product/b1460234?utm_src=pdf-body
https://www.benchchem.com/product/b1460234?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₂₉H₂₄F₃NO₂・HCl
R&D Systems, Cayman

Chemical[1]

Molecular Weight 511.96 g/mol
R&D Systems, Tocris

Bioscience

CAS Number 1992047-65-0
Cayman Chemical, R&D

Systems

Appearance Solid Cayman Chemical

Purity ≥98%
R&D Systems, Tocris

Bioscience

Solubility
Soluble to 100 mM in DMSO

and to 20 mM in ethanol.
R&D Systems

Storage Store at -20°C
R&D Systems, Tocris

Bioscience

Hazard Identification and Safety Precautions
According to the Safety Data Sheet (SDS), PPTN hydrochloride is not classified as a

hazardous substance under the Globally Harmonized System (GHS). However, it is crucial to

handle all chemicals with care in a laboratory setting.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Lab Coat: A standard lab coat should be worn.

Eye Protection: Safety glasses or goggles are recommended.

Stability and Reactivity:

The compound is stable under recommended storage conditions.
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No hazardous reactions or decomposition products are known.

Step-by-Step Disposal Procedure
While the Safety Data Sheet (SDS) suggests that smaller quantities of PPTN hydrochloride
can be disposed of with household waste, this is generally not a recommended practice in a

professional research environment. Laboratory waste should be managed in accordance with

institutional and local regulations.

1. Unused or Expired Material (Pure Compound):

Option 1: Chemical Waste Contractor: The preferred and safest method is to transfer the

material to a licensed chemical waste disposal contractor.

Ensure the compound is in a clearly labeled, sealed container. The label should include

the chemical name ("PPTN hydrochloride") and CAS number (1992047-65-0).

Option 2: Institutional Guidelines: Follow your institution's specific chemical waste disposal

procedures. Your Environmental Health and Safety (EHS) department will provide guidance

on the proper disposal streams for non-hazardous chemical waste.

2. Contaminated Materials (e.g., Weigh Boats, Wipes, Gloves):

Segregation: Collect all solid waste materials that have come into contact with PPTN
hydrochloride.

Waste Container: Place these materials in a designated, sealed, and clearly labeled

chemical waste container.

Disposal: Dispose of the container through your institution's chemical waste program.

3. Solutions of PPTN Hydrochloride:

Aqueous Solutions: Due to its limited water solubility, large volumes of aqueous solutions are

unlikely. Small amounts may be permissible for drain disposal depending on local

regulations, but it is best to consult with your EHS office.

Organic Solvent Solutions (e.g., DMSO, Ethanol):
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Collect all solutions containing PPTN hydrochloride in a designated, sealed, and clearly

labeled waste solvent container.

The label must indicate all solvent components and the presence of PPTN hydrochloride.

Dispose of the solvent waste through your institution's hazardous waste program. Do not

pour organic solvents down the drain.

4. Empty Containers:

Decontamination: If possible, rinse the empty container with a suitable solvent (e.g., ethanol

or DMSO). The rinsate should be collected and disposed of as chemical waste.

Disposal: Once decontaminated, the container can typically be disposed of as regular

laboratory glass or plastic waste, in accordance with your institution's policies.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of PPTN
hydrochloride and associated waste.
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PPTN Hydrochloride Disposal Workflow

By following these procedures, researchers can ensure the safe and responsible disposal of

PPTN hydrochloride, contributing to a culture of safety and environmental stewardship within
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the scientific community. Always consult your institution's specific guidelines and your local

regulations for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1460234?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/36854
https://www.benchchem.com/product/b1460234#pptn-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1460234#pptn-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1460234#pptn-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/product/b1460234#pptn-hydrochloride-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1460234?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1460234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

